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Compound of Interest

Compound Name: GNF362

Cat. No.: B2934020 Get Quote

For Immediate Release: This document provides critical safety and logistical guidance for the

proper disposal of GNF362 (CAS No. 1003019-41-7), a potent and selective inhibitor of inositol

trisphosphate 3' kinase B (Itpkb).[1][2][3] Adherence to these protocols is mandatory for all

laboratory personnel, including researchers, scientists, and drug development professionals, to

ensure a safe working environment and compliance with environmental regulations.

GNF362 is a complex heterocyclic organic compound intended for research use only.[1] Due to

the absence of specific public data on its ecotoxicity and environmental fate, GNF362 and all

associated materials must be handled and disposed of as hazardous chemical waste.

Hazard Identification and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for GNF362 is not publicly available, its chemical

structure contains moieties that necessitate cautious handling. The molecule includes a

trifluoromethylpyridine, a piperazine, and a pyrazole group. Structurally similar compounds,

such as halogenated pyridines, can be harmful if swallowed, in contact with skin, or inhaled,

and may cause skin and eye irritation.[4]

Required Personal Protective Equipment (PPE):

Eye and Face Protection: Chemical safety goggles or a face shield must be worn at all times

when handling GNF362.
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Skin Protection: A laboratory coat and chemical-resistant gloves (e.g., nitrile or butyl rubber)

are required. Ensure full skin coverage.

Respiratory Protection: All handling of solid GNF362 or solutions should be conducted in a

certified chemical fume hood to avoid inhalation of dust or aerosols.

Quantitative Data and Chemical Properties
A summary of the known properties of GNF362 is presented below for easy reference.

Property Data

Chemical Name

4-[4-[[(3R)-3-methyl-4-[5-(trifluoromethyl)-2-

pyridinyl]-1-piperazinyl]methyl]-1H-pyrazol-3-yl]-

benzonitrile

CAS Number 1003019-41-7

Molecular Formula C₂₂H₂₁F₃N₆

Molecular Weight 426.4 g/mol

Physical State Solid

Solubility Soluble in DMSO, Ethanol, and Methanol

Incompatible Materials

As a general precaution, avoid contact with

strong oxidizing agents, strong acids, and strong

bases.

Hazardous Decomposition

Combustion may produce toxic gases such as

carbon oxides (CO, CO₂), nitrogen oxides

(NOx), hydrogen fluoride (HF), and cyanides.

Step-by-Step Disposal Protocol
The guiding principle for the disposal of GNF362 is that it must be treated as hazardous waste.

Under no circumstances should GNF362 or its solutions be disposed of down the sanitary

sewer system or in the general trash.

Experimental Protocol for Waste Collection and Disposal:
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Waste Segregation:

Collect all waste containing GNF362 in a dedicated hazardous waste container.

As GNF362 is a halogenated organic compound (due to the trifluoromethyl group), it must

be segregated into a halogenated organic waste stream. Do not mix with non-halogenated

waste.

Containerization:

Use a designated, leak-proof, and chemically compatible waste container, preferably

made of glass or high-density polyethylene (HDPE). The original product container can be

used if it is in good condition.

The container must have a tightly sealing cap and be kept closed at all times except when

adding waste.

Labeling:

Clearly label the waste container with the words "Hazardous Waste".

The label must include the full chemical name: "GNF362" or "4-[4-[[(3R)-3-methyl-4-[5-

(trifluoromethyl)-2-pyridinyl]-1-piperazinyl]methyl]-1H-pyrazol-3-yl]-benzonitrile".

List all components in the container, including solvents and their approximate

concentrations.

Affix appropriate hazard pictograms (e.g., "Harmful/Irritant").

Disposal of Contaminated Materials:

Any materials that have come into contact with GNF362, such as gloves, pipette tips,

weighing paper, and contaminated glassware, must be disposed of as solid hazardous

waste.

Place these items in a designated, sealed, and clearly labeled container for solid

halogenated organic waste.
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Storage Prior to Disposal:

Store the sealed hazardous waste container in a designated Satellite Accumulation Area

(SAA) within the laboratory.

The SAA must be a secure, well-ventilated area, away from sources of ignition and

incompatible materials. Ensure secondary containment is in place to mitigate potential

spills.

Arranging for Final Disposal:

When the waste container is nearly full (not exceeding 90% capacity) or ready for

disposal, contact your institution's Environmental Health and Safety (EHS) office or a

licensed hazardous waste disposal contractor.

Provide the EHS office with a complete description of the waste. The primary

recommended disposal method for this type of compound is high-temperature incineration

in a licensed facility equipped with afterburners and scrubbers to handle the hazardous

combustion byproducts.

Decontamination of Empty Containers:

Empty GNF362 containers are also considered hazardous waste.

Containers must be triple-rinsed with a suitable solvent (e.g., ethanol or methanol).

Collect all rinsate as hazardous waste and add it to the appropriate liquid halogenated

organic waste stream.

After triple-rinsing, deface or remove the original label, and dispose of the container as

regular laboratory glass or plastic waste, according to your institution's guidelines.

Spill Management
In the event of a spill, immediate action is required to prevent exposure and environmental

contamination.

Alert Personnel: Immediately notify others in the vicinity.
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Evacuate: If the spill is large or in a poorly ventilated area, evacuate the lab.

PPE: Before cleaning, don the appropriate PPE as described in Section 1.

Containment: For solid spills, carefully sweep or vacuum the material (using a HEPA-filtered

vacuum) to avoid generating dust. For liquid spills, contain the spill using an inert absorbent

material such as vermiculite, sand, or a chemical spill pillow.

Collection: Collect all contaminated absorbent material and place it in a sealed, labeled

hazardous waste container for disposal.

Decontamination: Clean the spill area with a suitable solvent or detergent and water. All

cleaning materials must also be disposed of as hazardous waste.

Reporting: Report the spill to your laboratory supervisor and your institution's EHS office.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of GNF362.
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Caption: Disposal workflow for GNF362.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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